Cas no 1696825-74-7 (1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester)

• Product Name: 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester
• CAS No: 1696825-74-7
• MF: C₁₁H₁₇ClO₃
• MW: 232.703882932663
• CID: 5275097
• Update Time: 2025-05-20

1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester

• Inchi： 1S/C11H17ClO3/c1-7-5-9(2,3)6-10(7)11(12,15-10)8(13)14-4/h7H,5-6H2,1-4H3
• InChI Key： RSTCJNSGRSMXSO-UHFFFAOYSA-N
• SMILES： O1C2(CC(C)(C)CC2C)C1(Cl)C(OC)=O

Additional information on 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester

Comprehensive Overview of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester (CAS No. 1696825-74-7)

The compound 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester (CAS No. 1696825-74-7) is a specialized organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₁₁H₁₇ClO₃, highlights the presence of a chloro group and a methyl ester functionality, which are critical for its reactivity and utility in synthetic chemistry.

One of the most intriguing aspects of this compound is its spirocyclic framework, which combines a cyclohexane ring and an oxirane ring fused at a single carbon atom. This structural feature is relatively rare in natural products, making it a valuable scaffold for drug discovery. Researchers have explored its use as a building block for designing novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the chloro and methyl ester groups further enhances its versatility, allowing for diverse chemical transformations.

In the context of current trends, 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester aligns with the growing demand for sustainable chemistry and green synthesis. Many users searching for this compound are likely interested in its environmental impact, biodegradability, and potential as a greener alternative to traditional reagents. Additionally, its application in catalysis and asymmetric synthesis has been a hot topic in academic and industrial research, as these fields strive to reduce waste and improve efficiency.

The compound's CAS No. 1696825-74-7 is often searched alongside terms like "synthesis methods," "spectroscopic data," and "safety profile." These queries reflect the practical concerns of chemists and manufacturers who need detailed information for laboratory or production-scale applications. Spectroscopic techniques such as NMR, IR, and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and structural integrity.

Another area of interest is the compound's potential role in medicinal chemistry. With the rise of personalized medicine and targeted therapies, researchers are increasingly exploring unconventional molecular frameworks like 1-Oxaspiro[2.4]heptane-2-carboxylic acid derivatives. Its ability to interact with biological targets in unique ways makes it a promising candidate for drug development, particularly in oncology and neurology.

From an industrial perspective, the compound's stability and solubility properties are critical for formulation scientists. Questions like "solubility in organic solvents" and "compatibility with polymer matrices" are frequently encountered in search engines, indicating its relevance in material science and coatings industries. Its methyl ester group, in particular, offers advantages in terms of handling and storage compared to its free acid counterpart.

In summary, 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-chloro-4,6,6-trimethyl-, methyl ester (CAS No. 1696825-74-7) is a multifaceted compound with broad applicability across scientific disciplines. Its unique structure, combined with its functional groups, positions it as a valuable tool for researchers and industries alike. As the demand for innovative and sustainable chemical solutions grows, this compound is poised to play an increasingly important role in advancing science and technology.